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Compound of Interest

Compound Name: 3,4,5-Tribromopyridine

Cat. No.: B189418 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety protocols,

operational guidelines, and disposal plans for 3,4,5-Tribromopyridine, ensuring a secure

laboratory environment.

Physicochemical and Safety Data
A summary of key quantitative data for 3,4,5-Tribromopyridine is presented below for easy

reference.
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Property Value Source

Chemical Formula C₅H₂Br₃N [1][2][3][4]

Molecular Weight 315.79 g/mol [2][3][4]

Appearance
White to off-white or pale

yellow crystalline powder/solid
[1][2][4]

Melting Point 105-109 °C [2]

Boiling Point
284.0 ± 35.0 °C at 760 Torr

(Predicted)
[5]

Density 2.406 ± 0.06 g/cm³ (Predicted) [5]

Flash Point 125.6 ± 25.9 °C (Predicted) [5]

Solubility
Slightly soluble in water (1.1

g/L at 25°C, Calculated)
[6]

Storage Temperature 2-8°C [5]

Hazard Classifications

Acute Toxicity 3 (Oral, Dermal,

Inhalation), Skin Irritant 2, Eye

Irritant 2, Specific Target Organ

Toxicity - Single Exposure 3

(Respiratory system)

[2][3]

Note: Occupational Exposure Limits (OELs) for 3,4,5-Tribromopyridine have not been

established by major regulatory bodies. In the absence of specific limits, it is crucial to handle

this compound with a high degree of caution, minimizing exposure through engineering

controls, administrative controls, and personal protective equipment.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling 3,4,5-Tribromopyridine in a

laboratory setting.

1. Preparation and Engineering Controls:
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Work Area: All handling of solid 3,4,5-Tribromopyridine must be conducted within a certified

chemical fume hood to minimize inhalation exposure. The work surface should be clean and

uncluttered.

Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before

starting any work.

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible. A spill kit appropriate for solid chemical spills should be available.

2. Personal Protective Equipment (PPE): A comprehensive PPE plan is mandatory when

handling this compound.[3]

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against potential splashes and airborne particles.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., Nitrile rubber). It is recommended to double-

glove.

Lab Coat: A chemically resistant lab coat or apron must be worn.

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of dust generation outside of a fume hood, a NIOSH-

approved respirator with appropriate cartridges for organic vapors and particulates is

necessary.

3. Weighing and Dispensing:

Containment: When weighing, use a balance inside the fume hood or a ventilated balance

enclosure to contain any dust.

Tools: Use appropriate tools, such as spatulas, to handle the solid. Avoid actions that could

generate dust.
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Aliquotting: Carefully measure and transfer the required amount of the chemical, minimizing

the risk of spills.

4. Experimental Procedures:

Reactions: All experimental procedures involving 3,4,5-Tribromopyridine should be

performed within the chemical fume hood.

Sash Position: Keep the fume hood sash at the lowest possible height that still allows for

comfortable and safe work.

5. Post-Handling and Cleanup:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with 3,4,5-Tribromopyridine using a suitable solvent (e.g., acetone). Collect the

rinsate as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
Proper disposal of 3,4,5-Tribromopyridine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Halogenated Waste: All solid waste contaminated with 3,4,5-Tribromopyridine (e.g., weigh

boats, contaminated paper towels, used gloves) must be collected in a designated, properly

labeled hazardous waste container for halogenated organic solids.

Liquid Waste: Any solutions containing 3,4,5-Tribromopyridine or rinsates from cleaning

contaminated glassware should be collected in a separate, labeled hazardous waste

container for halogenated organic liquids.

Sharps: Contaminated sharps (needles, razor blades) must be disposed of in a designated

sharps container.
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2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "3,4,5-Tribromopyridine," and the associated hazards (e.g., Toxic, Irritant).

Closure: Keep waste containers tightly closed when not in use.

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

3. Final Disposal:

Institutional Procedures: Follow your institution's specific hazardous waste disposal

procedures.

Licensed Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing. Do not discharge to sewer

systems.[3]
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Workflow for Safe Handling of 3,4,5-Tribromopyridine
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 3,4,5-
Tribromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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